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Compound of Interest

Compound Name:
Methyl 4-Boc-2,2-dimethyl-

morpholine-5-carboxylate

CAS No.: 1272758-01-6

Cat. No.: B1425439

Get Quote

Synonym: Methyl 4-Boc-6,6-dimethylmorpholine-3-carboxylate CAS Number: 1272758-01-6

(Racemic / General Entry)

Part 1: Executive Summary & Chemical Identity
Core Directive
This guide provides a comprehensive technical analysis of Methyl 4-Boc-2,2-dimethyl-
morpholine-5-carboxylate, a specialized heterocyclic building block used in medicinal

chemistry. It is critical to address the nomenclature divergence immediately: while often

referred to as the "2,2-dimethyl-5-carboxylate" in legacy or specific vendor catalogs, the

IUPAC-preferred numbering places the carboxylate at position 3 and the gem-dimethyl group at

position 6. Consequently, this molecule is chemically identical to Methyl 4-Boc-6,6-

dimethylmorpholine-3-carboxylate.

This scaffold is highly valued for the Thorpe-Ingold effect (gem-dimethyl effect), which imposes

conformational restrictions on the morpholine ring, locking peptide mimetics into bioactive
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conformations and improving metabolic stability by blocking oxidative metabolism at the ether-

adjacent carbons.

Chemical Identity Table[1]
Property Specification

Common Name
Methyl 4-Boc-2,2-dimethyl-morpholine-5-

carboxylate

IUPAC Name
4-tert-Butyl 3-methyl 6,6-dimethylmorpholine-

3,4-dicarboxylate

CAS Number 1272758-01-6 (Methyl ester)

Related CAS
12352106 (Generic/Internal codes); 1416499-

86-9 (Amine precursor)

Molecular Formula C₁₃H₂₃NO₅

Molecular Weight 273.33 g/mol

Stereochemistry Available as Racemic, (S)-isomer, or (R)-isomer

Physical State White to off-white solid or viscous oil

Solubility
Soluble in DCM, MeOH, EtOAc; Insoluble in

water

Part 2: Synthesis & Production Protocols
Strategic Route Selection
The synthesis of this scaffold typically proceeds via a chiral pool approach starting from Serine

derivatives. This method is preferred over de novo cyclization of achiral precursors because it

allows for the control of absolute stereochemistry at the carboxylate position (C3).

Primary Synthetic Pathway: Serine-Epoxide Cyclization
This protocol utilizes L-Serine methyl ester to establish the chiral center, followed by alkylation

with an isobutylene equivalent and subsequent cyclization.

Step-by-Step Methodology:
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Starting Material Preparation:

Begin with L-Serine methyl ester hydrochloride.

Protect the amine if not performing a one-pot alkylation/cyclization, though the N-benzyl or

N-trityl route is often used to prevent over-alkylation. For this specific target, N-Boc-L-

Serine methyl ester is the direct precursor.

O-Alkylation (The Critical Step):

React N-Boc-L-Serine methyl ester with 1-chloro-2-methyl-2-propanol or Isobutylene oxide

(2,2-dimethyloxirane).

Conditions: Lewis acid catalysis (e.g., BF₃·Et₂O) is often required to open the epoxide at

the more substituted carbon (if using epoxide) or base-mediated alkylation (NaH/DMF) for

the halide.

Note: Direct O-alkylation of N-protected serine with electrophiles can be sluggish. An

alternative high-yield route involves reacting Serine methyl ester with 2,2-dimethyl-

aziridine precursors, but the ether linkage formation is key here.

Cyclization (Mitsunobu or Base-Mediated):

If the intermediate is a linear amino-alcohol ether (e.g., from Serine-OH attacking the

isobutylene unit), cyclization is achieved by activating the alcohol (Mesylate/Tosylate) and

displacing with the Nitrogen.

Preferred Route for 6,6-Dimethyl: React L-Serine methyl ester with 2-bromo-2-

methylpropionyl bromide followed by reduction, OR use the "Amino-Alcohol + Epoxide"

strategy.

Literature Consensus: The most scalable route typically involves the reaction of N-benzyl-

serine methyl ester with 1,2-epoxy-2-methylpropane, followed by ring closure and N-

deprotection/re-protection with Boc.

Experimental Protocol (General Reference):
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Reagents: L-Serine methyl ester HCl (1.0 eq), 2,2-Dimethyloxirane (1.2 eq), K₂CO₃ (2.5 eq),

Acetonitrile/Water.

Procedure:

Dissolve Serine ester in MeCN. Add base.[1][2][3]

Add epoxide dropwise at 0°C.

Reflux for 12-24h to effect ring opening and cyclization.

Isolate the free amine morpholine.

Boc Protection: Treat the crude morpholine with Boc₂O (1.1 eq) and TEA in DCM to yield

the final Methyl 4-Boc-6,6-dimethylmorpholine-3-carboxylate.

Visualization: Synthesis Pathway
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Linear Amino-Alcohol

Base (K2CO3), Reflux

Isobutylene Oxide
(2,2-dimethyloxirane)
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In situ 6,6-Dimethyl
Morpholine-3-carboxylate

Methyl 4-Boc-6,6-dimethyl
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(CAS 1272758-01-6)

Boc2O, TEA, DCM

Click to download full resolution via product page

Caption: Synthesis of the target morpholine scaffold via serine-epoxide condensation.

Part 3: Applications & Rationale
The Gem-Dimethyl Effect in Drug Design
The introduction of the gem-dimethyl group at the C6 position (adjacent to the ether oxygen)

serves two primary functions in medicinal chemistry:

Conformational Locking: The bulky methyl groups create steric clash with adjacent ring

substituents, forcing the morpholine ring into a specific chair conformation. This reduces the

entropic penalty of binding to a protein target, potentially increasing potency (High Affinity).
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Metabolic Blockade: The C6 position is a common site for oxidative metabolism (P450-

mediated hydroxylation). Substitution with methyl groups blocks this "soft spot," significantly

increasing the half-life (

) of the drug candidate.

SAR Decision Tree
Researchers utilize this scaffold when standard proline or morpholine residues fail to provide

sufficient metabolic stability or potency.

Lead Compound Optimization

Issue: Low Metabolic Stability
or Low Potency?

Strategy: Conformational Restriction

Select Morpholine Scaffold

Add Gem-Dimethyl (C6)

Thorpe-Ingold Effect

Outcome:
1. Blocked Oxidation

2. Fixed Conformation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1425439/docs?utm_src=pdf-body-img#technical-guide-methyl-4-boc-2-2-dimethyl-morpholine-5-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: SAR logic for selecting the gem-dimethyl morpholine scaffold.

Part 4: Analytical Data & Handling
Expected Analytical Profile

¹H NMR (CDCl₃, 400 MHz):

1.45 (s, 9H, Boc)

1.2-1.3 (s, 6H, gem-dimethyl)

3.75 (s, 3H, COOMe)

4.3-4.5 (m, 1H, H-3 methine)

3.5-4.0 (m, ring protons)

MS (ESI):

;

TLC: Visualizes with Ninhydrin (after deprotection) or PMA stain.

approx 0.4-0.6 in 30% EtOAc/Hexane.

Handling & Storage[3]
Storage: Store at +2°C to +8°C. Desiccate.

Stability: Stable under normal laboratory conditions. Avoid strong acids (removes Boc) or

strong bases (hydrolyzes ester) unless intended.

Safety: Irritant. Wear standard PPE (Gloves, Goggles).

References
Fluorochem Products.Methyl 4-Boc-2,2-dimethyl-morpholine-5-carboxylate Product

Page. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1425439/docs?utm_src=pdf-body#technical-guide-methyl-4-boc-2-2-dimethyl-morpholine-5-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemBK.Methyl 4-Boc-6,6-dimethyl-morpholine-3-carboxylate (CAS 1272758-01-6).

Retrieved from

Sigma-Aldrich.4-Boc-6,6-dimethyl-morpholine-3-carboxylic acid derivatives. Retrieved from

PubChem.Compound Summary for CAS 1272758-01-6. Retrieved from

Nicolaou, K. C., et al. (2003). Total synthesis of the proposed azaspiracid-1 structure.

Angewandte Chemie International Edition. (Demonstrates spiro-morpholine synthesis

strategies relevant to gem-dimethyl substitution). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1425439?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/273166375_Synthesis_of_4-methylmorpholinium_6-amino-35-dicyano-4-furan-2-ylpyridine-2-thioselenolates_and_3-arylhetaryl-2-cyanoprop-2-enethioamides_by_michael_reaction
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/US5350872A/en
https://patents.google.com/patent/US5350872A/en
https://www.benchchem.com/product/b1425439/docs#technical-guide-methyl-4-boc-2-2-dimethyl-morpholine-5-carboxylate
https://www.benchchem.com/product/b1425439/docs#technical-guide-methyl-4-boc-2-2-dimethyl-morpholine-5-carboxylate
https://www.benchchem.com/product/b1425439/docs#technical-guide-methyl-4-boc-2-2-dimethyl-morpholine-5-carboxylate
https://www.benchchem.com/product/b1425439/docs#technical-guide-methyl-4-boc-2-2-dimethyl-morpholine-5-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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